Cas no 1235489-47-0 (Benzamide D5)

• Product Name: Benzamide D5
• CAS No: 1235489-47-0
• MF: C₇H₇NO
• MW: 126.17
• CID: 4760227
• PubChem ID: 162343676
• Update Time: 2025-08-04

Benzamide D5 Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE-2,3,4,5,6-D5
• D99618
• CID 162343676
• Benzamide D5
• 2,3,4,5,6-pentadeuteriobenzamide
• 1235489-47-0
• Benzamide-d5

• Inchi： 1S/C7H7NO/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H2,8,9)/i1D,2D,3D,4D,5D
• InChI Key： KXDAEFPNCMNJSK-RALIUCGRSA-N
• SMILES： O=C(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])N

Computed Properties

• Exact Mass: 126.084147577g/mol
• Monoisotopic Mass: 126.084147577g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1

Additional information on Benzamide D5

Comprehensive Overview of Benzamide D5 (CAS No. 1235489-47-0): Applications, Properties, and Industry Relevance

In the rapidly evolving field of chemical research and pharmaceutical development, Benzamide D5 (CAS No. 1235489-47-0) has emerged as a compound of significant interest. This deuterated analog of benzamide is widely utilized in isotope labeling studies, metabolic research, and drug discovery. Its unique properties, including enhanced stability and traceability, make it indispensable for NMR spectroscopy and mass spectrometry applications. Researchers and industry professionals are increasingly focusing on deuterated compounds like Benzamide D5 due to their pivotal role in advancing precision medicine and biomarker analysis.

The chemical structure of Benzamide D5 features five deuterium atoms, which replace hydrogen atoms at specific positions. This modification not only improves the compound's analytical performance but also minimizes interference in biological assays. As the demand for high-purity reagents grows, Benzamide D5 has become a staple in laboratories specializing in proteomics, kinase inhibition studies, and pharmacokinetics. Its compatibility with LC-MS (Liquid Chromatography-Mass Spectrometry) further enhances its utility in quantitative analysis.

One of the most pressing questions in online searches revolves around the synthetic pathways for Benzamide D5. The compound is typically synthesized through catalytic deuteration or exchange reactions, ensuring high isotopic enrichment. Recent advancements in deuterium chemistry have streamlined production, addressing concerns about cost-effectiveness and scalability. These innovations align with the broader trend toward sustainable chemistry, a topic gaining traction among environmental-conscious researchers.

Another hot topic is the role of Benzamide D5 in drug development. Pharmaceutical companies leverage its properties to study drug metabolism and enzyme kinetics, particularly for CNS-targeting therapeutics. The compound's ability to serve as an internal standard in bioanalytical methods has been highlighted in numerous peer-reviewed publications. Additionally, its application in PET imaging (Positron Emission Tomography) tracer development underscores its versatility.

From a commercial perspective, Benzamide D5 is often discussed in the context of supply chain resilience and GMP compliance. Manufacturers emphasize batch-to-batch consistency and regulatory documentation, which are critical for end-users in clinical trials and diagnostic labs. The rise of custom synthesis services has further expanded access to tailored deuterated compounds, including Benzamide D5 derivatives.

Looking ahead, the integration of Benzamide D5 into AI-driven drug design platforms represents a cutting-edge application. Computational models increasingly rely on deuterated analogs to predict molecular interactions and optimize lead compounds. This synergy between wet-lab experiments and in silico analysis exemplifies the compound's relevance in modern translational research.

In summary, Benzamide D5 (CAS No. 1235489-47-0) stands at the intersection of innovation and practicality. Its multifaceted applications—from basic research to industrial-scale production—reflect the dynamic needs of today's scientific community. As interest in isotopically labeled compounds continues to surge, this deuterated benzamide variant will undoubtedly remain a cornerstone of analytical and medicinal chemistry.